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Compound of Interest

Compound Name:
(2-Amino-3-fluorophenyl)boronic

acid

Cat. No.: B13459595

Get Quote

Compound Identity & Molecular Characteristics
This compound represents a critical scaffold in the design of kinase inhibitors and fluorinated

biaryl systems via Suzuki-Miyaura coupling. Its structural uniqueness lies in the ortho-amino

positioning relative to the boronic acid, facilitating potential intramolecular hydrogen bonding or

rapid dehydration to boroxines.
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Feature Specification

IUPAC Name (2-Amino-3-fluorophenyl)boronic acid

CAS Number 2410902-34-8

Molecular Formula

C

H

BFNO

Molecular Weight 154.94 g/mol

Exact Mass
155.0537 (for

B)

Key Precursor 2-Bromo-6-fluoroaniline (via lithiation/borylation)

Stability Note

Prone to spontaneous dehydration to form the

cyclic boroxine trimer (C

H

B

F

N

O

).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Note: Boronic acids in solution exist in a dynamic equilibrium between the free acid [R-B(OH)

] and the boroxine anhydride. Spectra are best acquired in DMSO-d

with D

O exchange to suppress broadening from quadrupolar relaxation of the Boron nucleus.
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H NMR (400 MHz, DMSO-d ) - Predicted & Rationalized
The aromatic region displays a characteristic 1,2,3-substitution pattern. The amine group exerts

a strong shielding effect on the adjacent protons.

Position
Shift (

, ppm)
Multiplicity Coupling (Hz)

Assignment
Logic

-NH 5.00 - 5.50 Broad Singlet -

Exchangeable;

broadens/disapp

ears with D

O.

-B(OH) 7.80 - 8.20 Broad Singlet -

Hydroxyl

protons; highly

concentration-

dependent.

H-6 7.35 - 7.45 Doublet (d)

Ortho to Boron;

Deshielded by

B(OH)

(inductive).

H-4 6.90 - 7.05 Multiplet (ddd)

Ortho to

Fluorine;

Shielded by

para-NH

resonance.

H-5 6.50 - 6.65
Triplet of

Doublets

Meta to Fluorine;

Shielded by

ortho-NH

.

Mechanistic Insight:
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H-4 vs H-6: H-6 is deshielded by the empty p-orbital of the boron atom (electron-

withdrawing). H-4 is significantly shielded by the electron-donating amino group para to it.

Fluorine Coupling: Expect large

coupling (~8-12 Hz) on H-4, splitting the signal further than a standard aromatic doublet.

C NMR (100 MHz, DMSO-d )
Carbon signals will appear as doublets due to C-F coupling. The Carbon attached to Boron (C-

1) is often not observed or extremely broad due to

B quadrupolar relaxation.

C-3 (C-F): ~150-155 ppm (Doublet,

Hz).

C-2 (C-NH

): ~135-140 ppm (Doublet,

Hz).

C-4: ~115-120 ppm (Doublet,

Hz).

C-6: ~125-130 ppm (Singlet or weak doublet).

C-5: ~115-118 ppm (Doublet,

Hz).

F NMR (376 MHz, DMSO-d )
Shift:

-130 to -135 ppm.

Pattern: Multiplet (due to coupling with H-4 and H-5).
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Mass Spectrometry (MS) Analysis
Boronic acids are challenging in MS due to low ionization efficiency and dehydration.

Electrospray Ionization (ESI) in Negative Mode is preferred.

Ionization Pathways
Negative Mode (ESI-): Formation of the boronate anion [M-H]

.

Esterification Artifacts: If Methanol is used as a solvent, expect rapid formation of methyl

boronic esters [Ar-B(OMe)

].[1]

Ion Species m/z (Monoisotopic) Description

[M+H] 156.06
Low intensity; protonation of

amine.

[M-H] 154.04 Primary quantification ion.

[M+HCOO] 200.05
Formate adduct (common in

LC-MS buffers).

Boroxine [3M-3H

O+H]
412.13

Trimer formed in source or

solution.

Isotope Pattern Verification
Boron has two stable isotopes:

B (19.9%) and

B (80.1%).

Signature: Every boron-containing ion will show a "pre-peak" at (M-1) with approximately

25% intensity of the main peak.
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Example: [M+H]

at 156.06 will have a significant isotope peak at 155.06.

Infrared (IR) Spectroscopy
The IR spectrum is dominated by the hydrogen-bonding network of the boronic acid and the

primary amine.

3450 & 3350 cm

: N-H stretching (Primary amine doublet).

3200 - 3000 cm

: O-H stretching (Broad, Boronic acid H-bond network).

1340 - 1350 cm

: B-O stretching (Strong, characteristic).

1200 - 1150 cm

: C-F stretching.

1620 cm

: N-H bending (Scissoring).

Experimental Workflow & Stability Logic
The following diagram illustrates the equilibrium and characterization workflow. Boronic acids

are Lewis acids; their coordination state changes with pH, affecting NMR shifts.
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Sample Preparation Equilibrium States

Solid (2-Amino-3-fluorophenyl)
boronic acid

Free Acid
Ar-B(OH)2

(Dominant in wet DMSO)

 Dissolve

Solvent: DMSO-d6
(Prevents dimerization)

Boroxine (Trimer)
(Ar-BO)3

(Dominant in dry CDCl3)

 -H2O (Dehydration)

Boronate Ester
Ar-B(OR)2

(If alcohol present) +ROH (Solvolysis)

Click to download full resolution via product page

Caption: Dynamic equilibrium of boronic acids in solution. For consistent NMR data, use

DMSO-d

with a trace of D

O to favor the monomeric free acid species.

Protocol for High-Fidelity NMR
Solvent Choice: Do not use CDCl

as it promotes dehydration to the boroxine, leading to complex/doubled peaks. Use DMSO-d

.

D

O Shake: After acquiring the initial

H spectrum, add 1 drop of D

O and shake.

Result: The B(OH)

and NH
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peaks will disappear (exchange), confirming their assignment and revealing the underlying
aromatic splitting clearly.

Pinacol Protection (Optional): If the spectrum is too broad, convert to the pinacol ester by

stirring with pinacol and MgSO

in THF for 1 hour. The pinacol ester gives sharp, distinct NMR signals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b13459595?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13459595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

